Cas no 2172269-11-1 (3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid)

• Product Name: 3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid
• CAS No: 2172269-11-1
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 6193724
• PubChem ID: 18465726
• Update Time: 2024-01-15

3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid
• 3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• EN300-1653563
• 2172269-11-1

• Inchi： 1S/C19H16N2O4/c20-10-12(9-18(22)23)21-19(24)25-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9,11H2,(H,21,24)(H,22,23)
• InChI Key： KTCDDWCZCAUBNO-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes